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Compound of Interest

Compound Name: 7-Bromonaphthalen-2-ol

Cat. No.: B055355 Get Quote

This guide provides critical safety, handling, and disposal protocols for 7-Bromonaphthalen-2-
ol, tailored for researchers, scientists, and professionals in drug development. Adherence to

these procedures is vital for ensuring a safe laboratory environment.

Chemical Identifier:

Name: 7-Bromonaphthalen-2-ol

CAS Number: 116230-30-9

Primary Hazards:

Harmful if swallowed.

Causes skin irritation.[1]

Causes serious eye damage.[1]

May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment plan is mandatory when handling 7-
Bromonaphthalen-2-ol. The following table summarizes the required PPE.
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PPE Category Specification Purpose

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended). Double

gloving is advised for

enhanced protection.

To prevent skin contact and

absorption.

Eye/Face Protection

Tightly fitting safety goggles or

a full-face shield. Standard

safety glasses are not

sufficient.

To protect eyes and face from

splashes and dust.[2][3]

Body Protection

A lab coat is mandatory. For

larger quantities or when there

is a risk of splashing, chemical-

resistant coveralls or an apron

should be worn over the lab

coat.

To protect skin and clothing

from contamination.

Respiratory Protection

A NIOSH/MSHA-approved

respirator with organic vapor

cartridges and P100

particulate filters. All handling

of the solid compound should

be performed within a certified

chemical fume hood.

To prevent inhalation of dust or

vapors.[4][5][6]

Foot Protection
Closed-toe shoes are required

at all times in the laboratory.

To protect feet from spills and

falling objects.

Glove Selection:

While specific breakthrough time data for 7-Bromonaphthalen-2-ol is not readily available,

general guidance for halogenated aromatic hydrocarbons suggests that nitrile and neoprene

gloves provide adequate protection for incidental contact. For prolonged contact or immersion,

it is crucial to consult the glove manufacturer's specific chemical resistance data. Always

inspect gloves for tears or holes before use and change them immediately if contamination is

suspected.
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Operational Plan: Step-by-Step Handling Procedures
1. Preparation:

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.

Fume Hood: Ensure a certified chemical fume hood is available and functioning correctly. All

handling of the solid compound and its solutions must be performed within the fume hood.

Gather Materials: Assemble all necessary equipment, including spatulas, weighing paper,

glassware, and solvents, inside the fume hood before opening the chemical container.

2. Weighing and Transfer:

Container Handling: Carefully open the container of 7-Bromonaphthalen-2-ol inside the

fume hood to avoid generating dust.

Weighing: Use a tared weigh boat or paper to weigh the desired amount of the compound.

Transfer: Carefully transfer the compound to the reaction vessel or container. Use a funnel

for solids where appropriate to minimize the risk of spills.

3. Post-Handling:

Decontamination: Wipe down the work surface, balance, and any equipment used with a

suitable solvent (e.g., ethanol) and then with soap and water.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Emergency and Disposal Plans
Spill Response Protocol:

In the event of a spill, follow these steps:

Evacuate: Evacuate non-essential personnel from the spill area.
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Ventilate: Ensure the area is well-ventilated. If the spill is contained within a fume hood, keep

the hood running.

PPE: Don the appropriate PPE as outlined in the table above, including respiratory

protection.

Containment: For a solid spill, gently cover the material with a damp paper towel to avoid

raising dust. For a liquid spill, use an inert absorbent material (e.g., vermiculite, sand) to

contain the spill.

Cleanup: Carefully scoop the contained material into a labeled, sealable hazardous waste

container.

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water.

Dispose: Dispose of all contaminated materials (including PPE) as hazardous waste.

Disposal Plan:

Waste Collection: Collect all waste containing 7-Bromonaphthalen-2-ol, including

contaminated consumables and PPE, in a dedicated and clearly labeled hazardous waste

container.[2]

Labeling: The waste container must be labeled with "Hazardous Waste," the chemical name

"7-Bromonaphthalen-2-ol," and the appropriate hazard pictograms.

Storage: Store the hazardous waste container in a designated, secure area away from

incompatible materials.

Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor for pickup and proper

disposal.[3] Do not dispose of this chemical down the drain.[3]

Visual Workflow Guides
The following diagrams illustrate the logical workflows for PPE selection and emergency spill

response.
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PPE Selection for Handling 7-Bromonaphthalen-2-ol

Hazard Assessment

PPE Selection

Procedure

Assess Task
(e.g., Weighing, Transfer, Reaction)

Identify Hazards:
- Skin Irritant

- Eye Damage
- Respiratory Irritant

- Harmful if Swallowed

Hand Protection:
- Nitrile or Neoprene Gloves

- Double Glove

Select Appropriate PPE

Eye/Face Protection:
- Safety Goggles

- Face Shield

Select Appropriate PPE

Body Protection:
- Lab Coat

- Chemical-Resistant Apron

Select Appropriate PPE

Respiratory Protection:
- Fume Hood

- NIOSH-approved Respirator

Select Appropriate PPE

Don PPE in Correct Order

Perform Chemical Handling Task

Doff PPE in Correct Order

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for selecting and using Personal Protective Equipment (PPE).
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Emergency Spill Response for 7-Bromonaphthalen-2-ol

Spill Cleanup

Spill Occurs

Evacuate Non-Essential Personnel

Ensure Proper Ventilation

Don Appropriate PPE
(Gloves, Goggles, Respirator, etc.)

Contain Spill
(Damp towel for solid, absorbent for liquid)

Collect Contaminated Material into
Hazardous Waste Container

Decontaminate Spill Area

Dispose of All Waste as Hazardous

Report Incident to Supervisor/EHS

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill emergency.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b055355?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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